N-(6-fluorobenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-(3-morpholin-4-ylpropyl)pyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H24FN5O2S.ClH/c1-14-12-17(23-24(14)2)19(27)26(7-3-6-25-8-10-28-11-9-25)20-22-16-5-4-15(21)13-18(16)29-20;/h4-5,12-13H,3,6-11H2,1-2H3;1H
• InChI Key: BLTLZZWAKOQTQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N(CCCN2CCOCC2)C3=NC4=C(S3)C=C(C=C4)F.Cl
• Molecular Formula: C20H25ClFN5O2S
• Molecular Weight: 454.0 g/mol

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H25ClFN5O2S and its molecular weight is 453.96. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Some fluoro-substituted compounds, similar to the requested compound, have been explored for their anticancer properties. The study by Hammam et al. (2005) on novel fluoro-substituted benzopyran derivatives, which include structural motifs related to the compound , demonstrated anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Antipsychotic Potential

Compounds with structural similarities, particularly those incorporating pyrazole and fluorophenyl groups, have shown antipsychotic-like profiles in animal behavioral tests without interacting with dopamine receptors, offering a novel approach to antipsychotic therapy. This is evident in the work by Wise et al. (1987), which could suggest potential research applications for the compound in the development of new antipsychotic medications (Wise et al., 1987).

Antibacterial Activity

Compounds incorporating benzothiazole and pyrazole rings have been evaluated for their antibacterial efficacy. For instance, Palkar et al. (2017) synthesized novel analogs showing promising activity against Staphylococcus aureus and Bacillus subtilis, indicating the potential of such compounds in antibacterial research (Palkar et al., 2017).

Anti-inflammatory Activity

Research into compounds with similar structural features has also uncovered potential anti-inflammatory applications. Sunder and Maleraju (2013) synthesized derivatives that demonstrated significant anti-inflammatory activity, suggesting the compound could be explored for similar therapeutic uses (Sunder & Maleraju, 2013).

Mechanism of Action

Target of Action

The primary target of this compound is DprE1 , a key enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . The inhibition of DprE1 disrupts the formation of the cell wall, leading to the death of the bacteria .

Mode of Action

The compound interacts with its target, DprE1, by binding to its active site. This binding inhibits the function of DprE1, preventing it from participating in the synthesis of the bacterial cell wall . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The compound affects the cell wall biosynthesis pathway in Mycobacterium tuberculosis. By inhibiting DprE1, it disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall . This disruption affects the integrity of the cell wall, leading to the death of the bacteria .

Result of Action

The result of the compound’s action is the inhibition of Mycobacterium tuberculosis growth. By targeting and inhibiting DprE1, the compound disrupts the formation of the bacterial cell wall, leading to bacterial death . This makes the compound a potential candidate for anti-tubercular therapy .